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Compound of Interest

Compound Name: Methylenecyclopropylglycine

Cat. No.: B050705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical structure, properties, and

biological activities of Methylenecyclopropylglycine (MCPG), a naturally occurring non-

proteinogenic amino acid.

Chemical Structure and Identification
Methylenecyclopropylglycine (MCPG) is a non-proteinogenic L-alpha-amino acid.[1] Its

structure features a glycine backbone with a 2-methylenecyclopropyl group attached to the

alpha-carbon.[1]

IUPAC Name: (2S)-2-amino-2-(2-methylidenecyclopropyl)acetic acid[1]

Molecular Formula: C₆H₉NO₂[1][2]

SMILES: C=C1CC1--INVALID-LINK--N[1]

InChIKey: MPIZVHPMGFWKMJ-AKGZTFGVSA-N[1]

Chemical Structure:
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The following table summarizes the key computed physicochemical properties of

Methylenecyclopropylglycine.

Property Value Source

Molecular Weight 127.14 g/mol [1]

XLogP3 -2.8 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor

Count
3 [1]

Rotatable Bond Count 2 [1]

Exact Mass 127.063328530 Da [1]

Topological Polar Surface Area 63.3 Å² [1]

Heavy Atom Count 9 [1]

Biological Activity and Mechanism of Action
MCPG is recognized as a phytotoxin and a plant metabolite, notably found in fruits of the

Sapindaceae family, such as litchi.[1][3] It is a causative agent in hypoglycemic

encephalopathy.[3][4]

The primary toxic effect of MCPG is severe hypoglycemia.[5][6][7] This is a result of its

metabolic activation and subsequent disruption of fatty acid β-oxidation and gluconeogenesis.

[8][9]

Metabolic Pathway and Inhibition of β-Oxidation
Upon ingestion, Methylenecyclopropylglycine is metabolized to its toxic CoA adduct,

methylenecyclopropylformyl-CoA (MCPF-CoA).[5][9][10] This metabolite is a potent inhibitor of

key enzymes in the β-oxidation pathway.

The diagram below illustrates the metabolic activation of MCPG and its inhibitory effect on β-

oxidation, which ultimately leads to hypoglycemia.
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Caption: Metabolic pathway of MCPG leading to hypoglycemia.
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Experimental Protocols
In Vivo Study of Hypoglycemic Action in Rats
This protocol describes the methodology used to investigate the hypoglycemic effects of MCPG

in an animal model.[5][6][7]

Objective: To determine the effect of oral MCPG administration on blood glucose and plasma

metabolite levels in starved rats.

Methodology:

Animal Model: Male rats are used for the experiment.

Fasting: Rats are starved overnight to deplete glycogen stores.

Administration: Methylenecyclopropylglycine is administered orally at a dosage of 43

mg/kg body weight.[5][6][7]

Blood Sampling: Blood samples are collected at specified time intervals (e.g., 4 hours post-

administration) for analysis.

Biochemical Analysis:

Blood glucose levels are measured to assess hypoglycemia. A 50% decrease in blood

glucose compared to controls can be observed.[5][6][7]

Plasma concentrations of lactate and non-esterified fatty acids are determined.[5][6][7]

Enzyme Activity Assays:

Livers are excised, and mitochondria are isolated.

The activities of general acyl-CoA dehydrogenase and 2-methyl-(branched-chain)-acyl-

CoA dehydrogenase are measured to assess the extent of enzyme inhibition. A decrease

of over 80% in the activity of 2-methyl-(branched-chain)-acyl-CoA dehydrogenase is

expected.[5][6][7]
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Quantification of MCPG in Biological Samples by UPLC-
MS/MS
This protocol details a validated method for the sensitive quantification of MCPG in serum and

urine.[4][11]

Objective: To accurately measure the concentration of Methylenecyclopropylglycine in

biological matrices.

Workflow Diagram:

Sample Collection
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Caption: Workflow for MCPG quantification by UPLC-MS/MS.

Detailed Steps:
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Sample Preparation:

A small volume of serum or urine is used.

MCPG is extracted using a methanolic solution.

A labeled internal standard (e.g., labeled MCPG) is added to the extraction solution for

accurate quantification.[11]

Derivatization:

The extracted sample undergoes butylation. This chemical modification improves the

chromatographic separation and mass spectrometric detection of MCPG.[11]

UPLC-MS/MS Analysis:

The derivatized sample is injected into an Ultra-Performance Liquid Chromatography

system coupled with a Tandem Mass Spectrometer (UPLC-MS/MS).

The system is optimized for the separation and detection of the butylated MCPG isomers.

Quantification:

The concentration of MCPG is determined by comparing the signal of the analyte to that of

the internal standard.

This method demonstrates high sensitivity with lower limits of detection and quantification

at 0.5 and 2.5 nmol/L, respectively, in both urine and serum.[4][11]

This guide provides foundational technical information on Methylenecyclopropylglycine for

professionals in research and drug development. The detailed protocols and mechanistic

insights can serve as a valuable resource for further investigation into its toxicological

properties and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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